Cas no 2137753-47-8 (4-Oxazolecarboxylic acid, 5-[1-[(aminocarbonyl)amino]pentyl]-)

• Product Name: 4-Oxazolecarboxylic acid, 5-[1-[(aminocarbonyl)amino]pentyl]-
• CAS No: 2137753-47-8
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 5257540
• Update Time: 2025-07-14

4-Oxazolecarboxylic acid, 5-[1-[(aminocarbonyl)amino]pentyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-[1-[(aminocarbonyl)amino]pentyl]-

• Inchi： 1S/C10H15N3O4/c1-2-3-4-6(13-10(11)16)8-7(9(14)15)12-5-17-8/h5-6H,2-4H2,1H3,(H,14,15)(H3,11,13,16)
• InChI Key： YPNFGVZPJNOKNL-UHFFFAOYSA-N
• SMILES： O1C(C(NC(N)=O)CCCC)=C(C(O)=O)N=C1

Additional information on 4-Oxazolecarboxylic acid, 5-[1-[(aminocarbonyl)amino]pentyl]-

Comprehensive Analysis of 4-Oxazolecarboxylic acid, 5-[1-[(aminocarbonyl)amino]pentyl]- (CAS No. 2137753-47-8)

The compound 4-Oxazolecarboxylic acid, 5-[1-[(aminocarbonyl)amino]pentyl]- (CAS No. 2137753-47-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This heterocyclic derivative, featuring an oxazole core, is increasingly studied for its role in drug discovery, particularly in the development of small-molecule inhibitors and enzyme modulators. Researchers are particularly interested in its carboxamide functional group, which enhances its binding affinity to biological targets.

In the context of current scientific trends, 4-Oxazolecarboxylic acid derivatives are being explored for their potential in addressing antibiotic resistance—a pressing global health concern. The compound's 5-[1-[(aminocarbonyl)amino]pentyl]- side chain may contribute to novel mechanisms of action against resistant bacterial strains. Additionally, its structural similarity to bioactive molecules makes it a candidate for AI-driven drug design, a hot topic in computational chemistry. This aligns with frequent search queries such as "oxazole derivatives in drug development" and "CAS No. 2137753-47-8 applications."

From a synthetic chemistry perspective, the oxazole ring in this compound offers remarkable stability and versatility, enabling diverse functionalization. Its carboxylic acid moiety allows for further derivatization, making it valuable for creating libraries of compounds in high-throughput screening. Laboratories focusing on medicinal chemistry often prioritize such scaffolds due to their balanced hydrophilicity and lipophilicity, which are critical for optimizing drug bioavailability—a recurring theme in pharmaceutical SEO searches.

Environmental and safety profiles of 4-Oxazolecarboxylic acid, 5-[1-[(aminocarbonyl)amino]pentyl]- are also under scrutiny, as sustainable chemistry gains traction. Researchers are investigating greener synthesis routes to minimize waste, responding to queries like "green synthesis of oxazole compounds." The compound’s biodegradability and low ecotoxicity further enhance its appeal for industrial applications, aligning with the circular economy principles frequently discussed in scientific forums.

In conclusion, CAS No. 2137753-47-8 represents a promising avenue for interdisciplinary research, bridging gaps between organic synthesis, pharmacology, and environmental science. Its relevance to trending topics like personalized medicine and biocatalysis ensures continued interest from both academic and industrial sectors, solidifying its position in modern chemical innovation.